Cas no 1803431-58-4 (6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1803431-58-4
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910462
• Update Time: 2025-05-23

6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-4-1-3(2-13)5(9)6(14-4)15-7(10,11)12/h1H
• InChI Key： WXEQWQIQFQOOLN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine

6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803431-58-4) is a highly functionalized aromatic heterocycle with a pyridine ring substituted at positions 2, 3, 4, and 6. This molecule is of significant interest in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique electronic properties and potential applications in drug discovery and advanced materials. The presence of multiple electron-withdrawing groups (EWGs), such as bromine, cyano, fluoro, and trifluoromethoxy substituents, confers it with strong electron-deficient characteristics, making it a valuable building block for constructing advanced molecular architectures.

Recent studies have highlighted the importance of 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine in the development of novel pharmaceutical agents. Its electron-deficient nature makes it an excellent candidate for targeting various biological pathways, particularly those involving protein-protein interactions or enzyme inhibition. For instance, researchers have explored its potential as a lead compound in anticancer drug development, where its ability to modulate key signaling pathways has shown promising results in preclinical models.

The synthesis of 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine typically involves a multi-step process that combines nucleophilic aromatic substitution (NAS), electrophilic substitution, and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as a breakthrough in constructing the trifluoromethoxy substituent at position 2.

In terms of applications, 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine has found utility in the design of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Its high electron-deficiency enhances its ability to act as an electron acceptor in charge-transfer complexes, making it a valuable component in next-generation electronic devices. Additionally, its stability under harsh conditions makes it suitable for use in high-performance materials exposed to extreme environments.

From a structural perspective, the pyridine ring serves as a rigid framework that allows precise control over the spatial arrangement of substituents. The bromine atom at position 6 introduces additional reactivity, enabling further functionalization through substitution or coupling reactions. Meanwhile, the cyano group at position 4 contributes to both electronic and steric effects, influencing the molecule's overall reactivity and solubility properties.

Recent research has also focused on the environmental impact and sustainability aspects of 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine production. Green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, have been proposed to minimize waste generation and energy consumption during synthesis. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 6-Bromo-4-cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803431-58